Cas no 1214378-80-9 (5-Fluoro-4-methoxy-3-phenylpyridine)

• Product Name: 5-Fluoro-4-methoxy-3-phenylpyridine
• CAS No: 1214378-80-9
• MF: C₁₂H₁₀FNO
• MW: 203.212306499481
• CID: 4925683
• Update Time: 2025-10-27

5-Fluoro-4-methoxy-3-phenylpyridine Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-4-methoxy-3-phenylpyridine
• 5-Fluoro-4-methoxy-3-phenylpyridine

• Inchi： 1S/C12H10FNO/c1-15-12-10(7-14-8-11(12)13)9-5-3-2-4-6-9/h2-8H,1H3
• InChI Key： ZFBVHZTYRJZCOT-UHFFFAOYSA-N
• SMILES： FC1=CN=CC(=C1OC)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 194
• XLogP3: 2.5
• Topological Polar Surface Area: 22.1

Additional information on 5-Fluoro-4-methoxy-3-phenylpyridine

5-Fluoro-4-methoxy-3-phenylpyridine: A Comprehensive Overview

5-Fluoro-4-methoxy-3-phenylpyridine (CAS No. 1214378-80-9) is a fascinating organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound, with its unique structural features and versatile applications, has become a subject of extensive research in recent years. In this article, we delve into the properties, synthesis, applications, and the latest advancements associated with 5-fluoro-4-methoxy-3-phenylpyridine.

The molecular structure of 5-fluoro-4-methoxy-3-phenylpyridine is characterized by a pyridine ring substituted with a fluorine atom at position 5, a methoxy group at position 4, and a phenyl group at position 3. This substitution pattern imparts unique electronic and steric properties to the molecule, making it highly suitable for various chemical transformations. The presence of electron-donating methoxy and phenyl groups enhances the reactivity of the pyridine ring, while the fluorine atom introduces electron-withdrawing effects, creating a balance that is often desirable in drug design and material synthesis.

Recent studies have highlighted the potential of 5-fluoro-4-methoxy-3-phenylpyridine as a precursor for synthesizing bioactive compounds. For instance, researchers have explored its use in the development of novel anti-inflammatory agents and anticancer drugs. The compound's ability to undergo nucleophilic aromatic substitution reactions has been particularly valuable in constructing complex heterocyclic frameworks that mimic natural product structures.

In addition to its role in drug discovery, 5-fluoro-4-methoxy-3-phenylpyridine has found applications in materials science. Its electronic properties make it a promising candidate for use in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). Recent advancements in this area have demonstrated that derivatives of this compound can exhibit excellent charge transport properties, paving the way for their integration into next-generation electronic devices.

The synthesis of 5-fluoro-4-methoxy-3-phenylpyridine typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the Friedel-Crafts alkylation or acylation of pyridine derivatives followed by functionalization with fluorine and methoxy groups. Researchers have also explored more sustainable methods, such as microwave-assisted synthesis and catalytic cross-coupling reactions, to enhance the efficiency and scalability of these processes.

From an environmental perspective, the development of eco-friendly synthetic routes for 5-fluoro-4-methoxy-3 phenylpyridine is a growing area of interest. Green chemistry principles are being increasingly applied to minimize waste generation and reduce the use of hazardous reagents. For example, recent studies have reported the use of biodegradable solvents and recyclable catalysts in the synthesis of this compound, aligning with global efforts to promote sustainable chemical practices.

Looking ahead, the future of 5-fluoro 4 methoxy 3 phenylpyridine lies in its continued exploration as a building block for advanced materials and therapeutic agents. Ongoing research is focused on optimizing its properties for specific applications while addressing challenges related to scalability and cost-effectiveness. As our understanding of this compound deepens, it is likely to play an even more significant role in driving innovation across multiple disciplines.